Cas no 52726-69-9 (Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester)

• Product Name: Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester
• CAS No: 52726-69-9
• MF: C₉H₁₉O₅P
• MW: 238.217924356461
• CID: 359012
• PubChem ID: 71365539
• Update Time: 2025-04-19

Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester
• butyl 3-dimethoxyphosphorylpropanoate
• 52726-69-9
• SCHEMBL15951775
• Butyl 3-(dimethoxyphosphoryl)propanoate
• DTXSID50788947

• Inchi： 1S/C9H19O5P/c1-4-5-7-14-9(10)6-8-15(11,12-2)13-3/h4-8H2,1-3H3
• InChI Key： AAXTXZGECJDLIB-UHFFFAOYSA-N
• SMILES： P(CCC(=O)OCCCC)(=O)(OC)OC

Computed Properties

• Exact Mass: 238.09707
• Monoisotopic Mass: 238.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83